![molecular formula C20H22N4O2S B11022638 2-(2,3-dihydro-1-benzofuran-6-yl)-N-[(1S)-3-(methylsulfanyl)-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]acetamide](/img/structure/B11022638.png)
2-(2,3-dihydro-1-benzofuran-6-yl)-N-[(1S)-3-(methylsulfanyl)-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(2,3-DIHYDRO-1-BENZOFURAN-6-YL)-N-[(1S)-3-(METHYLSULFANYL)-1-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YLPROPYL]ACETAMIDE is a complex organic compound that features a benzofuran ring, a triazolopyridine moiety, and a methylsulfanyl group
Properties
Molecular Formula |
C20H22N4O2S |
|---|---|
Molecular Weight |
382.5 g/mol |
IUPAC Name |
2-(2,3-dihydro-1-benzofuran-6-yl)-N-[(1S)-3-methylsulfanyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]acetamide |
InChI |
InChI=1S/C20H22N4O2S/c1-27-11-8-16(20-23-22-18-4-2-3-9-24(18)20)21-19(25)13-14-5-6-15-7-10-26-17(15)12-14/h2-6,9,12,16H,7-8,10-11,13H2,1H3,(H,21,25)/t16-/m0/s1 |
InChI Key |
BPWIGIJZBDPCHE-INIZCTEOSA-N |
Isomeric SMILES |
CSCC[C@@H](C1=NN=C2N1C=CC=C2)NC(=O)CC3=CC4=C(CCO4)C=C3 |
Canonical SMILES |
CSCCC(C1=NN=C2N1C=CC=C2)NC(=O)CC3=CC4=C(CCO4)C=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2,3-DIHYDRO-1-BENZOFURAN-6-YL)-N-[(1S)-3-(METHYLSULFANYL)-1-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YLPROPYL]ACETAMIDE typically involves multi-step organic synthesis. Key steps may include:
- Formation of the benzofuran ring through cyclization reactions.
- Introduction of the triazolopyridine moiety via cycloaddition reactions.
- Attachment of the methylsulfanyl group through nucleophilic substitution.
Industrial Production Methods
Industrial production methods would likely involve optimization of the synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound may undergo oxidation reactions, particularly at the sulfur atom, leading to sulfoxide or sulfone derivatives.
Reduction: Reduction reactions could target the triazolopyridine moiety or other functional groups.
Substitution: Nucleophilic or electrophilic substitution reactions could modify the benzofuran or triazolopyridine rings.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride may be used.
Substitution: Reagents like alkyl halides, acyl chlorides, or sulfonyl chlorides could be employed under appropriate conditions.
Major Products
The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation of the sulfur atom would yield sulfoxides or sulfones, while substitution reactions could introduce various functional groups.
Scientific Research Applications
Chemistry
In chemistry, this compound could be used as a building block for the synthesis of more complex molecules or as a ligand in coordination chemistry.
Biology
In biological research, it may serve as a probe to study enzyme interactions or as a potential lead compound in drug discovery efforts.
Medicine
Medicinal applications could include its use as a therapeutic agent, particularly if it exhibits activity against specific biological targets such as enzymes or receptors.
Industry
In industry, the compound might be used in the development of new materials with unique properties, such as polymers or coatings.
Mechanism of Action
The mechanism of action of 2-(2,3-DIHYDRO-1-BENZOFURAN-6-YL)-N-[(1S)-3-(METHYLSULFANYL)-1-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YLPROPYL]ACETAMIDE would depend on its specific interactions with molecular targets. Potential mechanisms could involve:
- Binding to enzymes and inhibiting their activity.
- Interacting with receptors to modulate signaling pathways.
- Affecting cellular processes such as apoptosis or proliferation.
Comparison with Similar Compounds
Similar Compounds
2-(2,3-DIHYDRO-1-BENZOFURAN-6-YL)-N-[(1S)-3-(METHYLSULFANYL)-1-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YLPROPYL]ACETAMIDE: can be compared with other compounds featuring benzofuran, triazolopyridine, or methylsulfanyl groups.
Benzofuran derivatives: Known for their diverse biological activities.
Triazolopyridine derivatives: Often explored for their pharmacological potential.
Methylsulfanyl compounds: Studied for their role in modulating biological activity.
Uniqueness
The uniqueness of 2-(2,3-DIHYDRO-1-BENZOFURAN-6-YL)-N-[(1S)-3-(METHYLSULFANYL)-1-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YLPROPYL]ACETAMIDE lies in its combination of these three distinct moieties, which may confer unique properties and activities not observed in simpler analogs.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
